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Compound of Interest

Compound Name: (±)-Etodolac-d3(1-ethyl-2,2,2-d3)

CAS No.: 1276197-46-6

Cat. No.: B602640

Get Quote

Prepared by: Senior Application Scientist Target Audience: Analytical Chemists,

Pharmacokineticists, and Drug Development Professionals

Executive Summary
In the rigorous environment of bioanalytical chemistry and pharmacokinetic (PK) profiling, the

precision of liquid chromatography-tandem mass spectrometry (LC-MS/MS) is frequently

challenged by matrix effects and ion suppression. (±)-Etodolac-d3 serves as the definitive

internal standard (IS) for the quantification of etodolac, a selective cyclooxygenase-2 (COX-2)

inhibitor[3]. This whitepaper synthesizes the core safety data, physicochemical properties, and

advanced, self-validating laboratory workflows required for handling and utilizing (±)-Etodolac-

d3 in high-throughput research.

Part 1: Physicochemical Properties & Chemical
Identity
(±)-Etodolac-d3 (CAS: 1276197-46-6) is the stable, deuterium-labeled analog of racemic

etodolac [1, 4]. The incorporation of three deuterium atoms on the ethyl group provides a
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precise +3 Da mass shift.

Expertise & Causality Insight: Why a +3 Da shift? In mass spectrometry, a +3 Da shift is the

bioanalytical "sweet spot." It is large enough to prevent isotopic cross-talk from the naturally

occurring heavy isotopes (e.g.,

C,

O) of the unlabeled drug. Simultaneously, it is small enough to minimize the Deuterium Kinetic
Isotope Effect (DKIE). Heavy deuteration (e.g., -d8 or -d10) often alters the molecule's
lipophilicity, causing the IS to chromatographically separate from the target analyte. By using a
-d3 analog, co-elution is guaranteed, ensuring both the analyte and the IS experience identical
matrix suppression in the MS source.

Table 1: Chemical Identity & Physical Data
Property Value

Chemical Name
2-[8-ethyl-1-(2,2,2-trideuterioethyl)-4,9-dihydro-

3H-pyrano[3,4-b]indol-1-yl]acetic acid

CAS Number 1276197-46-6

Molecular Formula C₁₇H₁₈D₃NO₃

Molecular Weight 290.38 g/mol

Appearance Pale Yellow to Light Yellow Solid

Storage Conditions
2–8°C, tightly closed, protect from light and

moisture

Part 2: Hazard Identification & Safety Profile (SDS
Core)
Handling active pharmaceutical ingredients (APIs) and their isotopic analogs requires stringent,

self-validating safety protocols. The toxicological hazards of Etodolac-d3 are identical to those

of unlabeled etodolac [2].

Table 2: GHS Hazard Classification & Toxicology
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Hazard Class GHS Category Hazard Statement

Acute Toxicity (Oral) Category 3 H301: Toxic if swallowed

Eye Irritation Category 2A
H319: Causes serious eye

irritation

Reproductive Toxicity Category 2
H361: Suspected of damaging

fertility or the unborn child

Causality of Hazards: The H301 and H361 designations are directly tied to the compound's

pharmacological mechanism. Etodolac inhibits prostaglandin synthesis. Because

prostaglandins are critical for maintaining gastric mucosal integrity, acute oral ingestion leads to

severe gastrointestinal toxicity. Furthermore, prostaglandins are essential for fetal development

(e.g., maintaining the ductus arteriosus in utero), directly resulting in its reproductive toxicity

classification [2].

Self-Validating Safety Workflow
Containment & Weighing: Always weigh the powder in a Class II Biological Safety Cabinet

(BSC) or a dedicated powder containment hood.

Validation Check: Utilize an anti-static U-electrode bar during weighing. If the powder

clings to the micro-spatula, static is present, which exponentially increases the risk of toxic

aerosolization. Do not proceed until static is neutralized.

Personal Protective Equipment (PPE): Nitrile gloves (double-gloved), tightly sealed safety

goggles (to prevent H319 eye irritation), and a dedicated lab coat.

Spill Response: Never sweep a dry spill. Wet the powder with a 10% alcohol solution to bind

the dust, then wipe with absorbent pads to prevent inhalation exposure.

Part 3: Mechanism of Action & Pathway
Visualization
Etodolac is a non-steroidal anti-inflammatory drug (NSAID) that selectively inhibits COX-2 over

COX-1, thereby reducing the synthesis of pro-inflammatory prostaglandins (such as PGG2 and

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b602640?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


PGH2) from arachidonic acid [3].

Arachidonic Acid
(Cell Membrane)

Cyclooxygenase-2
(COX-2 Enzyme)

 Catalysis

Prostaglandin G2
(PGG2)

Prostaglandin H2
(PGH2)

Inflammation & Pain
(Prostaglandins)

(±)-Etodolac / Etodolac-d3
(Inhibitor)

 Selective Inhibition

Click to download full resolution via product page

Caption: COX-2 inhibition pathway by Etodolac and its deuterated analog.

Part 4: Analytical Methodology - LC-MS/MS
Workflow
To achieve robust quantification in biological matrices (e.g., human plasma), the extraction and

analytical protocol must be engineered as a closed, self-validating system.

Step-by-Step Methodology: Plasma Extraction &
Quantification
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Calibration Curve Preparation: Prepare calibration standards of unlabeled etodolac in blank

plasma spanning the expected therapeutic range (e.g., 10 – 5000 ng/mL).

Internal Standard Spiking: Add 20 µL of a 500 ng/mL (±)-Etodolac-d3 working solution to 100

µL of each plasma sample (standards, QC, and unknowns).

Causality: Spiking the IS before any extraction step ensures that the deuterated analog

accounts for volumetric pipetting errors, extraction recovery losses, and matrix effects

equally alongside the target analyte.

Protein Precipitation (PPT): Add 300 µL of ice-cold Acetonitrile containing 0.1% Formic Acid

to the spiked sample. Vortex vigorously for 2 minutes to disrupt protein binding, then

centrifuge at 14,000 x g for 10 minutes at 4°C.

Supernatant Transfer: Transfer 200 µL of the clear supernatant to an autosampler vial

equipped with a glass insert.

LC-MS/MS Analysis:

Column: C18 Guard & Analytical Column (e.g., 50 x 2.1 mm, 1.7 µm).

Mobile Phase: Gradient elution using Water (0.1% Formic Acid) and Acetonitrile (0.1%

Formic Acid).

Detection: Electrospray Ionization (ESI) in negative Multiple Reaction Monitoring (MRM)

mode. Monitor transitions

286.1

242.1 for Etodolac, and

289.1

245.1 for Etodolac-d3.

System Validation (The "Self-Validating" Check): Monitor the absolute peak area of the

Etodolac-d3 IS across all injected samples.

Rule: If the IS peak area in any unknown sample deviates by more than
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from the mean IS area of the calibration standards, the sample extraction is deemed
invalid due to severe matrix suppression or handling error, and must be re-extracted.
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Caption: Self-validating LC-MS/MS workflow using Etodolac-d3 as an internal standard.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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